Cas no 1805556-76-6 (2-Bromo-4-fluoro-5-nitrobenzaldehyde)

• Product Name: 2-Bromo-4-fluoro-5-nitrobenzaldehyde
• CAS No: 1805556-76-6
• MF: C₇H₃BrFNO₃
• MW: 248.006024599075
• CID: 5766071
• PubChem ID: 118998587
• Update Time: 2026-03-11

2-Bromo-4-fluoro-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-6508463
• SCHEMBL17785642
• 1805556-76-6
• FNYHMIHKYCGMGX-UHFFFAOYSA-N
• 2-Bromo-4-fluoro-5-nitrobenzaldehyde
• 2-Bromo-4-fluoro-5-nitro-benzaldehyde
• Benzaldehyde, 2-bromo-4-fluoro-5-nitro-

• Inchi： 1S/C7H3BrFNO3/c8-5-2-6(9)7(10(12)13)1-4(5)3-11/h1-3H
• InChI Key： FNYHMIHKYCGMGX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C=O)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 246.92803g/mol
• Monoisotopic Mass: 246.92803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.860±0.06 g/cm3(Predicted)
• Boiling Point: 321.9±42.0 °C(Predicted)

Additional information on 2-Bromo-4-fluoro-5-nitrobenzaldehyde

Introduction to 2-Bromo-4-fluoro-5-nitrobenzaldehyde (CAS No. 1805556-76-6)

2-Bromo-4-fluoro-5-nitrobenzaldehyde (CAS No. 1805556-76-6) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique functional groups, including a bromine atom, a fluorine atom, and a nitro group, which collectively impart distinct chemical properties and reactivity. The compound's molecular formula is C₈H₄BrFNO₂, and it has a molecular weight of 233.03 g/mol.

The synthesis of 2-Bromo-4-fluoro-5-nitrobenzaldehyde typically involves multi-step processes, starting from readily available starting materials. One common synthetic route involves the nitration of 2-bromo-4-fluorobenzaldehyde, followed by further functionalization to introduce the nitro group. The resulting compound is highly reactive and can participate in a variety of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

In the context of pharmaceutical research, 2-Bromo-4-fluoro-5-nitrobenzaldehyde has shown promise as a building block for the development of novel drugs. Its unique combination of functional groups allows for the design and synthesis of compounds with specific biological activities. For instance, recent studies have explored the use of this compound in the development of anti-cancer agents. The bromine and fluorine substituents can enhance the lipophilicity and metabolic stability of drug candidates, while the nitro group can serve as a bioisostere for other functional groups, providing opportunities for structure-activity relationship (SAR) studies.

Beyond pharmaceutical applications, 2-Bromo-4-fluoro-5-nitrobenzaldehyde has also found use in materials science. Its reactivity and functional group diversity make it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have utilized this compound in the preparation of polymers with enhanced thermal stability and mechanical strength. Additionally, its potential as a precursor for organic electronic materials has been investigated, with applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The physical properties of 2-Bromo-4-fluoro-5-nitrobenzaldehyde are well-characterized. It is a solid at room temperature with a melting point ranging from 90 to 92°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for various synthetic protocols and analytical techniques.

In terms of safety and handling, while 2-Bromo-4-fluoro-5-nitrobenzaldehyde is not classified as a hazardous material under standard regulations, it should be handled with care due to its reactivity and potential for forming unstable intermediates during chemical reactions. Standard laboratory safety protocols should be followed when working with this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The environmental impact of 2-Bromo-4-fluoro-5-nitrobenzaldehyde is an important consideration in its use and disposal. Proper waste management practices should be implemented to ensure that any residual compounds are disposed of safely and in compliance with environmental regulations. Research into more sustainable synthetic methods for producing this compound is ongoing, with a focus on reducing waste generation and minimizing environmental impact.

In conclusion, 2-Bromo-4-fluoro-5-nitrobenzaldehyde (CAS No. 1805556-76-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for drug discovery, materials science, and other advanced applications. As research continues to uncover new uses and properties of this compound, it is likely to play an increasingly important role in future scientific advancements.